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Property

MEGA-10

Octyl Glucoside (OG)

Chemical Name

IUPAC Name

Chemical Class

Molecular Formula

Molecular Weight

Critical Micelle
Concentration
(CMC)

Aggregation
Number

Primary
Applications

N-decanoyl-N-methylglucamine [1]

(2]

Information not available in search
results

Nonionic, glycoside (glucamide) [1]
C17H35NOs [2]

349.47 g/mol [2]

Lower than C12 TAB (detailed
value not available in search

results) [1]

~140 (pure micelles); reduced in
mixed systems [1] [5]

Membrane protein solubilization,
mixed micelle studies [1]

n-Octyl-B-d-glucopyranoside [3] [4]

(2R,3S,4S,5R,6R)-2-(Hydroxymethyl)-6-

(octyloxy)oxane-3,4,5-triol [4]

Nonionic, alkyl glycoside [3] [4]

C14H280s [4]

292.37 g/mol [4]

0.025 M (~0.7% wiv) [4]

Information not available in search
results

Membrane protein solubilization &
purification, HIV inactivation, contact lens
conditioning [4]
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Property MEGA-10 Octyl Glucoside (OG)

Key Feature Effective membrane solubilizer; High selectivity for immunoprecipitation;
studied in binary mixtures with does not denature proteins; can be easily
ionic surfactants [1] removed [4]

Key Experimental Findings and Protocols

The value of these surfactants is often demonstrated in specific experimental contexts. Here are some key

findings and methodologies from the literature.

¢ Mixed Micelle Studies with MEGA-10: A 2007 study investigated binary systems of MEGA-10 with
alkyltrimethylammonium bromides (C12, C14, C16 TAB). Key methodologies and findings included

[1][5]:

o Analysis Methods: The micellization process was studied using theories from Rubingh and
Maeda. Parameters like counter-ion binding, aggregation number, and micelle polarity were
determined using techniques such as fluorescence spectroscopy and conductometry [1] [5].

o Key Finding: The mixtures showed synergistic interactions, indicated by negative interaction
parameters (B) in Rubingh's model. The micellar aggregation number of pure MEGA-10
(approx. 140) decreased upon the addition of ionic surfactants [1] [5].

o Thermodynamics: The standard free energy of micellization (AG°m) was found to be negative,
indicating a spontaneous process, and became more negative with increasing chain length of
the ionic surfactant partner [1].

¢ Octyl Glucoside in Separation Membranes: Research has explored OG's use in stabilizing polymer

membranes for olefin/paraffin separation [6].

o Experimental Protocol: Silver tetrafluoroborate (AgBF4) and OG were dissolved in an
agueous solution of polyvinylpyrrolidone (PVP). This solution was cast onto a polysulfone
support to create a composite membrane. Its performance was tested in a gas permeation cell
with a propylene/propane mixture [6].

o Key Finding: The addition of OG to PVP/AgBF4+ membranes significantly improved long-term
stability. It suppressed the coalescence and growth of silver particles that otherwise degraded
membrane performance, acting as a protective surfactant film [6].
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A Researcher's Guide to Applications

Based on their distinct properties, here is a guide to their typical applications in a research setting.

e MEGA-10 is recognized as an effective nonionic surfactant for membrane solubilization [1]. Its
behavior has been particularly well-studied in mixed binary systems with ionic surfactants, where it
demonstrates synergistic effects, making it a interesting candidate for formulating complex detergent

systems for membrane protein work [1] [5].

e Octyl Glucoside is a gold-standard detergent for membrane protein biochemistry. Its key
advantages include effective solubilization without denaturing proteins and the fact that it can be
easily removed from protein preparations via dialysis or dilution, thanks to its relatively high CMC
[4]. It is also noted for improving the selectivity of immunoprecipitation of tyrosine-phosphorylated
proteins and has been used in other specialized applications like inactivating HIV and conditioning

contact lenses [4].

To help visualize the core structural difference that defines these surfactants, see the diagram below.

Octyl Glucoside

Glucose Glucose

connected via connected via

Amide Linkage Glycosidic Linkage

C10 Alkyl Chain C8 Alkyl Chain

Click to download full resolution via product page
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How to Choose for Your Experiment

Your choice between MEGA-10 and Octyl Glucoside will depend heavily on your specific experimental

goals.

¢ For purifying proteins that are sensitive or require a mild environment, Octyl Glucoside is often
the preferred first choice due to its well-established record of preserving protein activity and the ease
of its removal post-solubilization [4].

¢ If you are studying the fundamentals of micelle formation or designing a custom mixed
surfactant system, MEGA-10 presents a compelling option. Its behavior in mixtures with ionic
surfactants is documented and can be leveraged to tune micellar properties like size and polarity [1].

¢ For applications where surfactant solubility and Krafft temperature are critical, note that the
anomeric configuration (a vs. B) of alkyl glycosides can significantly influence these properties. While
specific data for MEGA-10 is limited, this is a key consideration for sugar-based surfactants in general

[7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b572507#comparing-mega-10-with-octyl-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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